Cas no 2500-80-3 (Adenosine, 4'-thio-)
Adenosine, 4'-thio- structure
Product Name:Adenosine, 4'-thio-
CAS No:2500-80-3
MF:C10H13N5O3S
MW:283.306919813156
CID:270403
PubChem ID:11832914
Update Time:2025-04-19
Adenosine, 4'-thio- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 4'-thio-
- 4'-thioadenosine
- 4'-thio-adenosine
- Nsc 82219
- SCHEMBL1052757
- (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)thiolane-3,4-diol
- (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)thiolane-3,4-diol
- 2500-80-3
- (2R, 3R, 4S, 5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)thiolane-3, 4-diol
- (2R,3R,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrothiophene-3,4-diol
-
- Inchi: 1S/C10H13N5O3S/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6-,7-,10-/m1/s1
- InChI Key: SIGIJBMOORTVPB-KQYNXXCUSA-N
- SMILES: S1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O)O
Computed Properties
- Exact Mass: 283.07409
- Monoisotopic Mass: 283.07391047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 156Ų
Experimental Properties
- PSA: 130.31
- LogP: -0.68220
Adenosine, 4'-thio- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2500-80-3 (Adenosine, 4'-thio-) Related Products
- 15026-14-9(Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI))
- 137819-75-1([(2s,5r)-5-(6-aminopurin-9-yl)thiolan-2-yl]methanol)
- 15023-73-1(9H-Purin-6-amine,9-(4-thio-b-D-xylofuranosyl)-)
- 630060-69-4(1-Thiaspiro[4.4]nonan-6-ol, 2-(6-amino-9H-purin-9-yl)-, (5S,6S)-)
- 15023-77-5(2-(6-aminopurin-9-yl)-5-(hydroxymethyl)thiolane-3,4-diol)
- 15023-72-0(9H-Purin-6-amine,9-(4-thio-a-D-xylofuranosyl)-)
- 2500-79-0(Adenine, 9-(4-thio-b-L-ribofuranosyl)- (7CI,8CI))
- 74281-95-1(2-(6-aminopurin-9-yl)thiane-3,4,5-triol)
- 630060-57-0(1-Thiaspiro[4.4]nonan-6-ol, 2-(6-amino-9H-purin-9-yl)-, (5S,6R)-)
- 158814-07-4(Adenosine, 2-chloro-4'-thio-)
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